2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane

Catalog No.
S6598954
CAS No.
2088942-76-9
M.F
C17H16F6N2O4
M. Wt
426.31 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane

CAS Number

2088942-76-9

Product Name

2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane

IUPAC Name

4-[2-[4-amino-3-(trifluoromethoxy)phenoxy]propan-2-yloxy]-2-(trifluoromethoxy)aniline

Molecular Formula

C17H16F6N2O4

Molecular Weight

426.31 g/mol

InChI

InChI=1S/C17H16F6N2O4/c1-15(2,26-9-3-5-11(24)13(7-9)28-16(18,19)20)27-10-4-6-12(25)14(8-10)29-17(21,22)23/h3-8H,24-25H2,1-2H3

InChI Key

JXVNGZHLTGLARA-UHFFFAOYSA-N

SMILES

CC(C)(OC1=CC(=C(C=C1)N)OC(F)(F)F)OC2=CC(=C(C=C2)N)OC(F)(F)F

Canonical SMILES

CC(C)(OC1=CC(=C(C=C1)N)OC(F)(F)F)OC2=CC(=C(C=C2)N)OC(F)(F)F
2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane, also known as bis-Trif, is a compound that has recently attracted attention for its potential use in various scientific fields. This paper will explore its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
state of research, potential implications in various fields of research and industry, limitations, and future directions.
2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane is an organic compound with the chemical formula C18H18F6N2O2. It is a white solid that is soluble in organic solvents but insoluble in water. Bis-Trif was first synthesized in 2000 by Hedayat and colleagues for use in nonlinear optical materials.
The physical and chemical properties of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane include a melting point of 100-104°C, a boiling point of 520°C, a density of 1.39 g/cm3, and a refractive index of 1.575-1.579. It exhibits good thermal stability up to 300°C and has a high tendency to form hydrogen bonds due to the presence of the trifluoromethyl and amino groups in its structure.
Bis-Trif can be synthesized through a one-pot reaction of 4-amino-3-(trifluoromethoxy)benzaldehyde and 1,3-dibromo-2-propanol in the presence of a strong base such as potassium tert-butoxide. The product is characterized by various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy.
Bis-Trif can be analyzed using various analytical methods, such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and electrochemical methods. These methods can be used to determine the purity, stability, and degradation kinetics of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane.
Bis-Trif has been shown to exhibit antitumor, antiviral, and anti-inflammatory properties. It has been reported to inhibit the proliferation of various cancer cell lines and to suppress the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).
Bis-Trif has a low toxicity profile and has been shown to have no adverse effects on rats at doses up to 3,000 mg/kg. However, its safety in humans has not been extensively studied, and caution should be exercised when handling and using 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane in scientific experiments.
Bis-Trif has been used in the synthesis of nonlinear optical materials, as a reagent for the detection of aldehydes and ketones, and as an intermediate in the synthesis of different novel molecules. It has also been used as a catalyst in various chemical reactions.
There is ongoing research on the potential uses of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane in the development of new materials for various applications such as solar energy conversion, electrochromism, and drug development. New analytical methods for the detection and quantification of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane are also being developed.
The potential implications of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane in various fields of research and industry include the development of new materials with improved properties such as stability, selectivity, and sensitivity. Bis-Trif can also be used in the development of new drugs with enhanced therapeutic efficacy and reduced toxicity.
One of the limitations of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane is its low solubility in water, which limits its applicability in aqueous environments. Future research should focus on the development of new methods for the synthesis of water-soluble derivatives of 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane. Other future directions include the investigation of the mechanism of its biological activity, its potential uses in photovoltaics and electrochromic devices, and its compatibility with other materials in the development of integrated devices.
Overall, 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane is a promising compound with potential uses in various scientific fields. Its unique physical and chemical properties, as well as its low toxicity profile, make it an attractive candidate for the development of new materials and drugs. Future research should continue to explore its potential applications and to overcome its limitations.

XLogP3

5.3

Hydrogen Bond Acceptor Count

12

Hydrogen Bond Donor Count

2

Exact Mass

426.10142597 g/mol

Monoisotopic Mass

426.10142597 g/mol

Heavy Atom Count

29

Dates

Modify: 2023-11-23

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